Cas no 1004547-90-3 (3-cyclopropyl-1H-indole)

• Product Name: 3-cyclopropyl-1H-indole
• CAS No: 1004547-90-3
• MF: C₁₁H₁₁N
• MW: 157.211742639542
• CID: 2859892
• PubChem ID: 66783170
• Update Time: 2024-03-01

3-cyclopropyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-1H-indole
• 1H-Indole, 3-cyclopropyl-
• 3-cyclopropylindole

• Inchi： 1S/C11H11N/c1-2-4-11-9(3-1)10(7-12-11)8-5-6-8/h1-4,7-8,12H,5-6H2
• InChI Key： HPHXDKQLZSKUKB-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C(=C1)C1CC1

Computed Properties

• Exact Mass: 157.089
• Monoisotopic Mass: 157.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 15.8

Experimental Properties

• PSA: 15.79000
• LogP: 3.04530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles